Cas no 776273-62-2 (Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]-)

• Product Name: Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]-
• CAS No: 776273-62-2
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 552790
• Update Time: 2024-01-30

Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]-
• Benzoicacid, 4-[[(2-methylhydrazino)methylene]amino]- (9CI)
• Benzoic acid, 4-[[(2-methylhydrazino)methylene]amino]- (9CI)
• Benzoic acid, 4-[[(2-methylhydrazinyl)methylene]amino]-

• Inchi： 1S/C9H11N3O2/c1-10-12-6-11-8-4-2-7(3-5-8)9(13)14/h2-6,10H,1H3,(H,11,12)(H,13,14)
• InChI Key： CVMUZMAMIJKAGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N=CNNC)C=C1

Computed Properties

• Exact Mass: 193.085
• Monoisotopic Mass: 193.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 367.2±44.0 °C(Predicted)
• pka: 6.74±0.50(Predicted)